Cas no 4158-81-0 (1,3-Dioxolan-4-one)

• Product Name: 1,3-Dioxolan-4-one
• CAS No: 4158-81-0
• MF: C₃H₄O₃
• MW: 88.0620613098145
• CID: 324337
• PubChem ID: 10290744
• Update Time: 2025-04-19

1,3-Dioxolan-4-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolan-4-one
• 4158-81-0
• DTXSID50437802

• Inchi： 1S/C3H4O3/c4-3-1-5-2-6-3/h1-2H2
• InChI Key： GZTMCZAOQTVOJK-UHFFFAOYSA-N
• SMILES： O1COC(C1)=O

Computed Properties

• Exact Mass: 88.01602
• Monoisotopic Mass: 88.016043985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 68.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes